Cas no 1147098-64-3 (5-(5-Bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol)

5-(5-Bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a bromopyridinyl moiety linked to a methyl-substituted 1,2,4-triazole-3-thiol scaffold. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further functionalization. The bromine substituent enhances reactivity for cross-coupling reactions, while the thiol group offers potential for derivatization or metal coordination. Its well-defined molecular architecture makes it valuable for designing biologically active compounds, including kinase inhibitors or antimicrobial agents. The compound's stability and purity are critical for reproducible results in medicinal chemistry and material science applications.

5-(5-Bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol structure

1147098-64-3 structure

Product Name:5-(5-Bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol

CAS No:1147098-64-3

MF:C₈H₇BrN₄S

MW:271.136978387833

MDL:MFCD24195542

CID:5320897

PubChem ID:25270497

Update Time:2025-05-21

5-(5-Bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(5-bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol
- Z3006069202
- 5-(5-Bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol
- MDL： MFCD24195542
- Inchi： 1S/C8H7BrN4S/c1-13-7(11-12-8(13)14)6-3-2-5(9)4-10-6/h2-4H,1H3,(H,12,14)
- InChI Key： HSBOBINVZDUXFY-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)C1=NNC(N1C)=S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 281
XLogP3: 1.6
Topological Polar Surface Area: 72.6

5-(5-Bromopyridin-2-yl)-4-methyl-4h-1,2,4-triazole-3-thiol Pricemore >>

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Enamine	EN300-3297237-1g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95%	1g	$699.0	2023-09-04
Enamine	EN300-3297237-5g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95%	5g	$2028.0	2023-09-04
Enamine	EN300-3297237-10g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95%	10g	$3007.0	2023-09-04
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Enamine	EN300-3297237-0.25g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95.0%	0.25g	$347.0	2025-03-21
Enamine	EN300-3297237-0.5g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95.0%	0.5g	$546.0	2025-03-21
Enamine	EN300-3297237-1.0g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95.0%	1.0g	$699.0	2025-03-21
Enamine	EN300-3297237-2.5g	5-(5-bromopyridin-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	1147098-64-3	95.0%	2.5g	$1370.0	2025-03-21
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